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Compound of Interest

Compound Name: Celosin |

Cat. No.: B10857519

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and
disposal of Celosin I. The following procedural guidance is designed to ensure a safe
laboratory environment and proper management of the substance from acquisition to disposal.

Summary of Chemical and Safety Data

While Celosin I is classified as a hon-hazardous substance by suppliers, it is imperative to
handle it with care, as with all laboratory chemicals.[1] As a fine powder, minimizing dust
generation is a primary safety consideration to avoid inhalation and potential irritation.[2]
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Property Information Source
Chemical Name Celosin | [1]
CAS Number 1807732-38-2 [1]
Molecular Formula C53H82024 [1]
Molecular Weight 1103.20 g/mol [1]
Physical State Powder [3]
Hazard Classification N?t a hazardous substance or o
mixture
Storage (Powder) -20°C for 3 years [3]
Storage (in Solvent) -80°C for 1 year [3]

Operational Plan: Handling Celosin |

1.

Pre-Handling Procedures:

Risk Assessment: Before beginning any work, conduct a risk assessment for the specific
procedures involving Celosin I.

PPE Inspection: Ensure all Personal Protective Equipment (PPE) is in good condition and
readily available.

Work Area Preparation: Designate a specific area for handling Celosin I. A chemical fume
hood or a powder handling enclosure is recommended to minimize inhalation of the powder.
[2] The work surface should be clean and free of clutter.

Spill Kit: Have a spill kit readily accessible. For a non-hazardous powder, this should include
a scoop, dustpan, sealable plastic bags, and appropriate cleaning materials.

. Step-by-Step Handling Protocol:

Don PPE: Put on the required PPE as detailed in the table below.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.targetmol.com/compound/celosin%20i
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.targetmol.com/compound/celosin%20i
https://www.targetmol.com/compound/celosin%20i
https://www.benchchem.com/product/b10857519?utm_src=pdf-body
https://www.benchchem.com/product/b10857519?utm_src=pdf-body
https://www.benchchem.com/product/b10857519?utm_src=pdf-body
https://aircleansystems.com/application-notes/powder-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Transfer to Hood: Conduct all weighing and handling of Celosin | powder inside a certified
chemical fume hood or a powder handling enclosure to control dust.[2]

» Weighing: Use a tared weigh boat or paper. Handle the container of Celosin I carefully to
avoid generating dust.

o Dissolving: If preparing a solution, add the solvent to the powder slowly to avoid splashing.
Cap and vortex or sonicate as needed to fully dissolve.

» Cleaning: After handling, decontaminate the work surface with an appropriate solvent (e.qg.,
70% ethanol) and wipe clean.

o Doff PPE: Remove PPE in the correct order to avoid contamination: gloves, lab coat, then
eye protection.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Personal Protective Equipment (PPE)

Even for non-hazardous substances, a minimum level of PPE is required to ensure personal
safety in a laboratory setting.

PPE Category Specification Rationale
] o Protects against incidental skin
Hand Protection Nitrile gloves
contact.
) Safety glasses with side Protects eyes from airborne
Eye Protection i .
shields or safety goggles powder particles.

. Protects skin and personal
Body Protection Laboratory coat _ o
clothing from contamination.

Generally not required if

handled in a fume hood. If a ] ] ]
) ) ) ] Prevents inhalation of fine
Respiratory Protection hood is not available, a dust
] powder.
mask (e.g., N95) is

recommended.
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Disposal Plan

Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.
1. Unused Celosin I:

e As a non-hazardous solid chemical, small quantities of Celosin I can typically be disposed of
in the regular laboratory trash, provided it is not mixed with any hazardous materials.[1][4][5]

e Itis recommended to place the powder in a sealed container (e.g., the original vial or a
sealed bag) before placing it in the trash to prevent dust from becoming airborne.

2. Contaminated PPE and Materials:

» Gloves, weigh boats, and wipes: These items, if not grossly contaminated with a hazardous
substance, can be disposed of in the regular laboratory trash.

» Empty Containers: The original container of Celosin I, once empty, should have its label
defaced and can be disposed of in the regular trash or recycled according to institutional
guidelines.[4]

Important Note: Always consult and follow your institution's specific waste disposal guidelines,
as they may have procedures that supersede this general advice.[1][6][7]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling Celosin I in a
laboratory setting.
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Caption: Workflow for the safe handling of Celosin I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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